Cas no 1852-38-6 (Pregnenolone monosulfate sodium)

• Product Name: Pregnenolone monosulfate sodium
• CAS No: 1852-38-6
• MF: C₂₁H₃₁NaO₅S
• MW: 418.522616624832
• CID: 118148
• PubChem ID: 23676306
• Update Time: 2025-09-27

Pregnenolone monosulfate sodium Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one,3-(sulfooxy)-, sodium salt (1:1), (3b)-
• PREGNENOLONE SULFATE SODIUM SALT
• 5-PREGNEN-3B-OL-20-ONE3-SULFATE SODIUM
• Pregnenolone-3-sulfa
• Pregnenolone-3-sulfate SodiuM Salt
• sodium,(17-acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl) sulfate
• PREGNENOLONE SULFATE SODIUM
• SodiuM Pregnenolone-d4 Sulfate
• 5-Pregnen-3β-ol-20-one sulfate
• Pregnenolone sulphate Na+ salt
• PREGNENOLONE SULPHATE, SODIUM SALT
• 3-Hydroxypregn-5-en-20-one sulfate
• 5-pregnen-3B-ol-20-one sulfate sodium
• 3β-Hydroxy-5-pregnen-20-one 3-sulfate
• Pregnenolone monosulfate sodium salt
• Pregnenolone monosulfate sodium
• CHEMBL1256742
• CS-0033053
• DTXSID80635475
• 1852-38-6
• 3b-Hydroxy-5-pregnen-20-one monosulfate sodium salt
• (3?)-3-(Sulfooxy)-pregn-5-en-20-one sodium salt
• sodium;[(3S,8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] sulfate
• BAA85238
• SCHEMBL1321009
• HY-110189
• Pregnenolone monosulfate (sodium)
• 3-Hydroxy-5-pregnen-20-one monosulfate (sodium salt)
• Pregnenolone monosulfate (sodium salt)
• AKOS025142103
• 3β-Hydroxy-5-pregnen-20-one monosulfate sodium salt
• G60899
• 3-(Sulfooxy)pregn-5-en-20-one Sodium Salt; (3beta-3-(Sulfooxy)pregn-5-en-20-one Sodium Salt; 3beta-Hydroxypregn-5-en-20-one Hydrogen Sulfate Sodium Salt; Pregnenolone Sulfate Sodium Salt;
• QQVJEIZJHDPTSH-UTNKIXDHSA-M

• Inchi： 1S/C21H32O5S.Na/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3;/h4,15-19H,5-12H2,1-3H3,(H,23,24,25);/q;+1/p-1/t15-,16-,17+,18-,19-,20-,21+;/m0./s1
• InChI Key： QQVJEIZJHDPTSH-UTNKIXDHSA-M
• SMILES： S(=O)(=O)([O-])O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H](C(C)=O)CC[C@H]21.[Na+]

Computed Properties

• Exact Mass: 418.17900
• Monoisotopic Mass: 418.17898954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 772
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• Melting Point: 192 °C(lit.)
• Solubility: methanol and water: 1.93 mg/mL
• PSA: 91.88000
• LogP: 5.08060

Pregnenolone monosulfate sodium Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Sulfated steroids

Additional information on Pregnenolone monosulfate sodium

Introduction to Pregnenolone monosulfate sodium (CAS No. 1852-38-6)

Pregnenolone monosulfate sodium, with the chemical identifier CAS No. 1852-38-6, is a compound of significant interest in the field of endocrinology and pharmacology. This compound belongs to the class of steroid sulfates, which are derivatives of pregnenolone, a precursor hormone in the synthesis of various steroid hormones. The introduction of a sulfate group at the 3-position of pregnenolone enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a potential candidate for therapeutic applications.

The structure of Pregnenolone monosulfate sodium consists of a cyclopentanophenanthrene backbone, which is a common structural motif in steroid hormones. The sulfate ester at the 3-position contributes to its unique pharmacokinetic properties, including increased water solubility and prolonged biological activity. These characteristics make it an attractive candidate for drug development, particularly in contexts where bioavailability and sustained release are critical factors.

In recent years, there has been growing interest in the potential neuroprotective and adaptogenic effects of steroid sulfates. Studies have suggested that Pregnenolone monosulfate sodium may play a role in modulating stress responses and enhancing cognitive function. For instance, research has indicated that this compound can influence the hypothalamic-pituitary-adrenal (HPA) axis, potentially leading to improved resilience against stressors. Additionally, preclinical studies have explored its effects on neurotransmitter systems, particularly those involving serotonin and GABA, which are crucial for mood regulation and anxiety management.

The pharmacological profile of Pregnenolone monosulfate sodium has also been examined in the context of neurodegenerative diseases. Preliminary findings suggest that it may have neuroprotective properties by attenuating oxidative stress and inhibiting inflammatory pathways. These mechanisms are particularly relevant in conditions such as Alzheimer's disease and Parkinson's disease, where oxidative damage and chronic inflammation are key pathological features. Further research is ongoing to elucidate the precise mechanisms through which this compound exerts its neuroprotective effects.

From a synthetic chemistry perspective, Pregnenolone monosulfate sodium serves as an important intermediate in the production of more complex steroid derivatives. Its stable sulfate ester linkage allows for further functionalization, enabling the synthesis of novel compounds with tailored pharmacological properties. This versatility makes it a valuable tool in medicinal chemistry research, particularly for exploring new therapeutic strategies.

The biological activity of Pregnenolone monosulfate sodium is influenced by its interaction with various enzymes and receptors within the body. For example, it can be metabolized by sulfatase enzymes to regenerate free pregnenolone, which can then enter into different metabolic pathways. This metabolic flexibility adds another layer of complexity to its pharmacological actions and underscores its potential as a multifunctional therapeutic agent.

Recent advances in analytical techniques have enhanced our ability to study Pregnenolone monosulfate sodium at both molecular and cellular levels. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its structure-activity relationships. These studies have helped refine our understanding of how this compound interacts with biological targets and how these interactions contribute to its observed pharmacological effects.

The therapeutic potential of Pregnenolone monosulfate sodium is further supported by its role in regulating immune function. Research has indicated that it can modulate immune responses by influencing cytokine production and cell signaling pathways. This immunomodulatory activity makes it a promising candidate for treating inflammatory conditions where dysregulated immune responses play a significant role.

In conclusion, Pregnenolone monosulfate sodium (CAS No. 1852-38-6) is a compound with diverse biological activities and significant therapeutic potential. Its unique structural features, combined with its ability to interact with multiple biological systems, make it an attractive candidate for further research and development. As our understanding of steroid sulfates continues to evolve, compounds like Pregnenolone monosulfate sodium are likely to play an increasingly important role in medicine and biotechnology.